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Compound of Interest

Compound Name: 2,6-Dichloro-4-(hydroxymethyl)phenol

CAS No.: 22002-17-1

Cat. No.: B114650

Get Quote

2,6-Dichloro-4-(hydroxymethyl)phenol is a halogenated phenolic compound characterized by a

phenol ring substituted with two chlorine atoms at positions 2 and 6, and a hydroxymethyl group at

position 4. This unique arrangement of functional groups—a nucleophilic aromatic ring, reactive

hydroxyl groups, and electron-withdrawing chlorine atoms—renders it a molecule of significant interest

in both medicinal chemistry and material science. The chlorinated phenol moiety is a well-known

pharmacophore with documented antimicrobial properties, while the hydroxymethyl group offers a

reactive handle for further chemical modifications, making this compound a versatile building block for

the synthesis of more complex molecules.

This technical guide provides a comprehensive overview of 2,6-Dichloro-4-(hydroxymethyl)phenol,
from its fundamental physicochemical properties and a proposed, robust synthesis protocol to its

analytical characterization and potential applications in drug discovery. The insights provided herein are

grounded in established chemical principles and draw parallels from closely related and well-

characterized analogs to offer a predictive and practical framework for researchers.

Physicochemical Properties: A Snapshot of the Molecule
A thorough understanding of a compound's physicochemical properties is paramount for its effective

application in research and development. The properties of 2,6-Dichloro-4-(hydroxymethyl)phenol
are summarized in the table below.
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Property Value Source

CAS Number 22002-17-1 AiFChem[1]

Molecular Formula C₇H₆Cl₂O₂ AiFChem[1]

Molecular Weight 193.03 g/mol AiFChem[1]

IUPAC Name
2,6-dichloro-4-

(hydroxymethyl)phenol
AiFChem[1]

Canonical SMILES C1=C(C=C(C(=C1Cl)O)CO)Cl PubChem[2]

Appearance
Predicted to be a solid at room

temperature
General Knowledge

digraph "2_6_Dichloro_4_hydroxymethyl_phenol" {

graph [layout=neato, overlap=false, splines=true, maxiter=1000, start=1234];

node [shape=plaintext];

// Atom coordinates

C1 [pos="0,0!", label="C"];

C2 [pos="-1.2,0.7!", label="C"];

C3 [pos="-1.2,2.1!", label="C"];

C4 [pos="0,2.8!", label="C"];

C5 [pos="1.2,2.1!", label="C"];

C6 [pos="1.2,0.7!", label="C"];

O1 [pos="2.4,0!", label="OH"];

Cl1 [pos="-2.4,0!", label="Cl"];

C7 [pos="0,4.2!", label="CH₂OH"];

Cl2 [pos="2.4,2.8!", label="Cl"];

// Bonds

C1 -- C2;

C2 -- C3;

C3 -- C4;

C4 -- C5;

C5 -- C6;

C6 -- C1;
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C6 -- O1;

C2 -- Cl1;

C4 -- C7;

C5 -- Cl2;

// Aromatic ring indication (approximated with a hexagon of nodes)

node [shape=point, width=0.01, height=0.01];

p1 [pos="-0.6,1.4!"];

p2 [pos="0.6,1.4!"];

p3 [pos="0,0.7!"];

p1 -- p2 -- C6 -- C1 -- C2 -- C3 -- C4 -- C5 -- p2;

}

Caption: Chemical structure of 2,6-Dichloro-4-(hydroxymethyl)phenol.

Synthesis and Purification: A Practical and Rational
Approach
While a specific, published protocol for the synthesis of 2,6-Dichloro-4-(hydroxymethyl)phenol is not

readily available in the literature, a robust and logical synthetic route can be proposed based on well-

established reactions of phenols. The most direct approach involves the hydroxymethylation of 2,6-

dichlorophenol.

Proposed Synthesis: Base-Catalyzed Hydroxymethylation of
2,6-Dichlorophenol
This method leverages the reactivity of the phenoxide ion towards formaldehyde. The electron-donating

nature of the hydroxyl group directs electrophilic substitution to the ortho and para positions. With the

ortho positions blocked by chlorine atoms, the hydroxymethylation is expected to occur selectively at

the para position.
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2,6-Dichlorophenol
+ Formaldehyde

+ Base (e.g., NaOH)

Reaction Mixture
(Aqueous or

Alcoholic Solvent)

1. Mixing Controlled Heating
(e.g., 60-80 °C)

2. Reaction Neutralization
(e.g., HCl)

3. Quenching Work-up &
Extraction

4. Isolation
Purification

(Column Chromatography
or Recrystallization)

5. Purification 2,6-Dichloro-4-
(hydroxymethyl)phenol

Final Product

2,6-Dichloro-4-
(hydroxymethyl)phenol

Antimicrobial Screening
(e.g., MIC assays against

Gram-positive and Gram-negative bacteria)

Cytotoxicity Assays
(e.g., MTT assay against

cancer cell lines)

Enzyme Inhibition Assays
(Target-based screening)

Hit Identification

Lead Optimization
(SAR studies)

Preclinical Development

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b114650/docs#introduction-unveiling-a-versatile-phenolic-
scaffold]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended

for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we

make no warranties, express or implied, regarding the fitness of this product for every specific

experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits

your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential

and advanced chemicals, empowering scientists and

researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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